Cas no 2171841-60-2 (2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole)

• Product Name: 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole
• CAS No: 2171841-60-2
• MF: C₁₁H₂₀N₂S
• MW: 212.354901313782
• CID: 6410059
• PubChem ID: 165875435
• Update Time: 2025-08-01

2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole
• 2-[3-(aminomethyl)pentan-3-yl]-4,5-dimethyl-1,3-thiazole
• 2171841-60-2
• EN300-1626830

• Inchi： 1S/C11H20N2S/c1-5-11(6-2,7-12)10-13-8(3)9(4)14-10/h5-7,12H2,1-4H3
• InChI Key： NISREKDBPRARIB-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C(CN)(CC)CC

Computed Properties

• Exact Mass: 212.13471982g/mol
• Monoisotopic Mass: 212.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole

Research Brief on 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole (CAS: 2171841-60-2): Recent Advances and Applications

In recent years, the compound 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole (CAS: 2171841-60-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, neurodegeneration, and oncology. The unique structural features of this compound, including its aminomethyl and dimethyl substituents, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of specific kinase enzymes involved in inflammatory responses. The compound exhibited high binding affinity and selectivity, with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this thiazole derivative has also been investigated for its neuroprotective effects. A preclinical study conducted in 2024 revealed that 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole could mitigate oxidative stress and neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further underscore its therapeutic potential in central nervous system disorders.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production and scalability of 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole. A novel catalytic method reported in Organic Process Research & Development in 2023 has improved the yield and purity of the compound, facilitating its broader application in drug discovery and development. These synthetic improvements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Looking ahead, the continued exploration of 2-3-(aminomethyl)pentan-3-yl-4,5-dimethyl-1,3-thiazole holds great promise for the development of innovative therapeutics. Future research directions may include detailed structure-activity relationship (SAR) studies to refine its pharmacological properties, as well as investigations into its potential synergistic effects with existing drugs. The compound's multifaceted bioactivity positions it as a versatile tool for addressing unmet medical needs across a range of disease areas.